Cas no 1904098-18-5 (1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone)

• Product Name: 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone
• CAS No: 1904098-18-5
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6540679
• PubChem ID: 92091363
• Update Time: 2025-07-22

1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• AKOS025353870
• F6476-7241
• 1904098-18-5
• 1-[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]-2-pyridin-3-ylethanone
• 1-{3-[(5-methylpyridin-2-yl)oxy]pyrrolidin-1-yl}-2-(pyridin-3-yl)ethan-1-one
• 1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone
• 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone

• Inchi： 1S/C17H19N3O2/c1-13-4-5-16(19-10-13)22-15-6-8-20(12-15)17(21)9-14-3-2-7-18-11-14/h2-5,7,10-11,15H,6,8-9,12H2,1H3
• InChI Key： JVHLYIWXJVYSRA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CN=1)C1CN(C(CC2C=NC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone

Professional Introduction to 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone (CAS No. 1904098-18-5)

1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone, with the CAS number 1904098-18-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple aromatic and heterocyclic rings. The presence of 5-Methylpyridin-2-yl and pyrrolidin-1-yl substituents in its molecular structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone is highly functionalized, featuring an aldehyde-like moiety at the 2-position and a hydroxyl group linked to a pyrrolidine ring. This configuration allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. The compound’s solubility profile and stability under various conditions are critical factors that influence its suitability for different experimental protocols.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their pharmacological potential. Molecular docking studies have indicated that 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone may interact with enzymes and receptors involved in critical biological pathways. For instance, its structural features are reminiscent of molecules that have demonstrated efficacy in modulating kinases and other therapeutic targets. Such interactions are of paramount importance in the development of novel therapeutics aimed at treating a variety of diseases.

In the realm of medicinal chemistry, the synthesis of derivatives of 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone has been a focal point for research groups seeking to optimize pharmacokinetic properties and enhance binding affinity. The introduction of substituents such as halogens or alkoxides can significantly alter the compound’s reactivity and biological activity. Researchers have reported novel synthetic routes that improve yield and purity, making large-scale production more feasible.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structural motifs make it an attractive scaffold for designing bioconjugates and prodrugs, which can improve delivery mechanisms and target specificity. In particular, the pyrrolidine ring is a common feature in many bioactive molecules, known for its ability to enhance metabolic stability while maintaining good solubility. This characteristic is particularly valuable when developing oral formulations that require prolonged circulation times.

Exploratory studies have also examined the role of 1-(3-((5-Methylpyridin-2-yloxy)pyrrolidin-l -yI)-2-(Pyridine -3 -yI )ethanone in modulating inflammatory responses. The presence of aromatic rings capable of hydrogen bonding with biological targets suggests that this compound could influence pathways involving cytokine production and immune cell function. Preliminary data from cell-based assays indicate that certain derivatives exhibit anti-inflammatory properties, although further investigation is required to fully elucidate their mechanisms of action.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high fidelity. Advances in catalytic methods have allowed for more efficient transformations, reducing the need for harsh reagents or extensive purification steps. Such improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

From a regulatory perspective, the development of new chemical entities like 1-(3 -((5 -Methyl py ridine -2 -yI )oxy ) py rrol id ine -I -yI ) - 2 -( Py ridine -3 -yI ) eth an one must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between synthetic chemists, pharmacologists, and toxicologists are essential to navigate these challenges effectively. The compound’s potential as a lead molecule warrants continued investigation into its pharmacological profile across various disease models.

The integration of high-throughput screening technologies has accelerated the process of identifying promising candidates from libraries like those containing 1-(3 -((5 -Methyl py ridine -2 -yI )oxy ) py rrol id ine -I -yI ) - 2 -( Py ridine -3 yI ) eth an one . These technologies enable rapid assessment of thousands of compounds against multiple targets, streamlining the drug discovery pipeline. As such, this molecule represents an exciting opportunity for researchers looking to develop next-generation therapeutics with improved therapeutic indices.

In conclusion, 1-(3 ((5-Methyl py ridine -2 yl ) oxy ) py rrol id ine I yl ) - 2 -( Py ridine -3 yl ) eth an one (CAS No .1904098185) is a structurally complex yet promising compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it suitable for further exploration as a scaffold or lead molecule in drug discovery efforts targeting various diseases . Continued studies into its synthesis , pharmacology , and potential applications will undoubtedly contribute valuable insights into future therapeutic developments .